(E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide

• IUPAC Name: N'-(4-amino-2-cyanophenyl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C10H12N4/c1-14(2)7-13-10-4-3-9(12)5-8(10)6-11/h3-5,7H,12H2,1-2H3
• InChI Key: MMBZSLGGGORGSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(C=C(C=C1)N)C#N
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• CAS No.: 194423-17-1

Description

(E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide is an organic compound characterized by the presence of an amino group, a cyano group, and a formimidamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide typically involves the reaction of 4-amino-2-cyanobenzaldehyde with N,N-dimethylformamide dimethyl acetal. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The reaction proceeds via the formation of an imine intermediate, which subsequently undergoes cyclization to yield the desired product.

Industrial Production Methods

Industrial production of (E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The cyano group can be reduced to form primary amines.

Substitution: The formimidamide moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Nucleophiles such as amines, alcohols, or thiols can react with the formimidamide moiety under mild conditions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Primary amines.

Substitution: Various substituted formimidamides depending on the nucleophile used.

Scientific Research Applications

(E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: It can be incorporated into polymers or other materials to impart specific properties such as conductivity or fluorescence.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of (E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary widely depending on the specific context of its use.

Comparison with Similar Compounds

Similar Compounds

• (E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine
• (E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformamide

Uniqueness

(E)-N’-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide is unique due to its specific combination of functional groups, which confer distinct reactivity and properties. Compared to similar compounds, it may exhibit different biological activity, stability, or solubility, making it valuable for specific applications.

Synthesis routes and methods

Procedure details

A solution of N′-(2-cyano-4-nitrophenyl)-N,N-dimethylformamidine (30.0 g, 137 mmol), cyclohexene (200 mL) and 10% Pd on carbon (3.0 g) in methanol (1 L) was refluxed for 10 hours under a hydrogen atmosphere. The hot solution was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was recrystallized from dichloromethane/carbon tetrachloride to provide the product (23.4 g, 90%) as pale gray crystals.